Cas no 99988-74-6 ((5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)
99988-74-6 structure
Product Name:(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
CAS No:99988-74-6
MF:C12H11NO4S2
MW:297.35004067421
MDL:MFCD04969038
CID:797470
PubChem ID:1352522
Update Time:2025-04-19
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercaptothiazol-4(5H)-one
- (5E)-5-(4-HYDROXY-3,5-DIMETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE
- (5E)-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
- 4-Thiazolidinone,5-[(4-hydroxy-3,5-dimethoxyphenyl)methylene]-2-thioxo-
- 5-[(4-hydroxy-3,5-dimethoxyphenyl)methylene]-2-thioxo-4-Thiazolidinone
- (Z)-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxothiazolidin-4-one
- 5-(4-Hydroxy-3,5-dimethoxy-benzyliden)-2-thioxo-thiazolidin-4-on
- 5-(4-hydroxy-3,5-dimethoxy-benzylidene)-2-thioxo-thiazolidin-4-one
- (5E)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1,3-thiazol-4-one
- AKOS000321957
- AKOS000307339
- (5E)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
- NSC122480
- NSC-122480
- 99988-74-6
- MFCD04969038
- (5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
-
- MDL: MFCD04969038
- Inchi: 1S/C12H11NO4S2/c1-16-7-3-6(4-8(17-2)10(7)14)5-9-11(15)13-12(18)19-9/h3-5,14H,1-2H3,(H,13,15,18)/b9-5+
- InChI Key: PCIQZJDFKLRXIO-WEVVVXLNSA-N
- SMILES: S1C(NC(/C/1=C\C1C=C(C(=C(C=1)OC)O)OC)=O)=S
Computed Properties
- Exact Mass: 297.01300
- Monoisotopic Mass: 297.01295018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 125Ų
Experimental Properties
- PSA: 132.22000
- LogP: 1.74510
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Security Information
- HazardClass:IRRITANT
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E675715-50mg |
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one |
99988-74-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E675715-100mg |
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one |
99988-74-6 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E675715-500mg |
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one |
99988-74-6 | 500mg |
$ 115.00 | 2022-06-05 | ||
| Chemenu | CM531309-1g |
(E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercaptothiazol-4(5H)-one |
99988-74-6 | 95% | 1g |
$396 | 2024-07-18 | |
| abcr | AB214138-1 g |
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one; 95% |
99988-74-6 | 1 g |
€179.70 | 2023-07-20 | ||
| abcr | AB214138-5 g |
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one; 95% |
99988-74-6 | 5 g |
€552.30 | 2023-07-20 | ||
| Matrix Scientific | 040198-500mg |
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one |
99988-74-6 | 500mg |
$76.00 | 2023-09-05 | ||
| eNovation Chemicals LLC | Y1260296-1g |
(5E)-5-(4-HYDROXY-3,5-DIMETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE |
99988-74-6 | 95% | 1g |
$165 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1260296-1g |
(5E)-5-(4-HYDROXY-3,5-DIMETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE |
99988-74-6 | 95% | 1g |
$165 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1260296-1g |
(5E)-5-(4-HYDROXY-3,5-DIMETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE |
99988-74-6 | 95% | 1g |
$165 | 2025-02-18 |
(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
99988-74-6 ((5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one) Related Products
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